N-(3,4-dimethoxyphenyl)-5-methylfuran-2-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-5-methylfuran-2-carboxamide
• InChI: InChI=1S/C14H15NO4/c1-9-4-6-12(19-9)14(16)15-10-5-7-11(17-2)13(8-10)18-3/h4-8H,1-3H3,(H,15,16)
• InChI Key: JNEASIDCOFFOIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)NC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol

Description

N-(3,4-dimethoxyphenyl)-5-methylfuran-2-carboxamide is an organic compound that belongs to the class of carboxamides It is characterized by the presence of a furan ring substituted with a carboxamide group and a 3,4-dimethoxyphenyl group

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-5-methylfuran-2-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a corrosion inhibitor in industrial processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dimethoxyphenyl)-5-methylfuran-2-carboxamide typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3,4-dimethoxybenzaldehyde and 5-methylfuran-2-carboxylic acid.

Formation of Intermediate: The first step involves the formation of an intermediate by reacting 3,4-dimethoxybenzaldehyde with an appropriate amine under acidic or basic conditions to form a Schiff base.

Cyclization: The intermediate is then subjected to cyclization using a suitable cyclizing agent, such as phosphorus oxychloride (POCl3), to form the furan ring.

Amidation: The final step involves the amidation of the furan ring with 5-methylfuran-2-carboxylic acid to yield this compound.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalysts, optimized reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dimethoxyphenyl)-5-methylfuran-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to yield alcohols or amines.

Substitution: The compound can undergo substitution reactions, particularly at the methoxy groups, using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Halogens (e.g., bromine) in the presence of a catalyst or nucleophiles (e.g., sodium methoxide).

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Halogenated derivatives or substituted phenyl derivatives.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-5-methylfuran-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating the activity of receptors on cell surfaces, leading to changes in cellular signaling.

Altering Gene Expression: Influencing the expression of genes involved in cell growth, differentiation, and apoptosis.

Comparison with Similar Compounds

Similar Compounds

3,4-Dimethoxyphenethylamine: An analogue with similar structural features but different functional groups.

3,4-Dimethoxyphenylacetic acid: Another related compound with a carboxylic acid group instead of a carboxamide group

Uniqueness

N-(3,4-dimethoxyphenyl)-5-methylfuran-2-carboxamide is unique due to its specific combination of a furan ring and a 3,4-dimethoxyphenyl group, which imparts distinct chemical and biological properties